6-Methyl-3-nitro-2-(piperidin-1-yl)pyridine

• CAS RN: 179010-39-0
• Molecular Formula: C11H15N3O2
• Molecular Weight: 221.26 g/mol
• IUPAC Name: 6-methyl-3-nitro-2-piperidin-1-ylpyridine
• InChI: InChI=1S/C11H15N3O2/c1-9-5-6-10(14(15)16)11(12-9)13-7-3-2-4-8-13/h5-6H,2-4,7-8H2,1H3
• InChI Key: ZKWFUTKAAQAUFY-UHFFFAOYSA-N
• SMILES: CC1=NC(=C(C=C1)[N+](=O)[O-])N2CCCCC2

Description

6-Methyl-3-nitro-2-(piperidin-1-yl)pyridine, also known as MNPNP, is a chemical compound that has been extensively studied for its potential applications in scientific research. MNPNP is a pyridine derivative that exhibits a range of biochemical and physiological effects, making it a valuable tool for researchers studying various biological systems.

Mechanism of Action

The mechanism of action of 6-Methyl-3-nitro-2-(piperidin-1-yl)pyridine is not fully understood, but it is thought to involve the binding of the compound to the nAChR receptor. This compound has been shown to selectively bind to the α4β2 subtype of nAChR, which is found in the brain and is involved in cognitive function. The binding of this compound to the nAChR receptor can modulate the activity of the receptor, leading to changes in neurotransmission and other physiological processes.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects, depending on the system being studied. In the brain, this compound has been shown to modulate the activity of nAChRs, leading to changes in neurotransmission and cognitive function. This compound has also been shown to have anti-inflammatory effects, making it a potential therapeutic agent for conditions such as arthritis and inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 6-Methyl-3-nitro-2-(piperidin-1-yl)pyridine is its selectivity for the α4β2 subtype of nAChR. This selectivity allows researchers to study the structure and function of this receptor in isolation, without interference from other subtypes of nAChR. However, this compound does have some limitations as a research tool. For example, the compound has a relatively short half-life, which can make it difficult to study long-term effects. Additionally, this compound is not suitable for use in vivo, as it does not cross the blood-brain barrier.

Future Directions

There are many potential future directions for research on 6-Methyl-3-nitro-2-(piperidin-1-yl)pyridine. One area of interest is the development of new compounds based on the structure of this compound, with improved selectivity and longer half-lives. Another area of interest is the study of the role of nAChRs in various disease states, such as Alzheimer's disease and Parkinson's disease. Finally, this compound could be used as a tool for studying the development and function of the nervous system, as nAChRs play an important role in these processes.
Conclusion:
In conclusion, this compound is a valuable tool for scientific research, with a range of potential applications in the study of biological systems. The compound's selectivity for the α4β2 subtype of nAChR makes it a useful tool for studying the structure and function of this receptor, and its anti-inflammatory effects make it a potential therapeutic agent for a range of conditions. While this compound does have some limitations as a research tool, there are many potential future directions for research on this compound.

Synthesis Methods

The synthesis of 6-Methyl-3-nitro-2-(piperidin-1-yl)pyridine involves the reaction of 6-methyl-3-nitropyridine with piperidine in the presence of a catalyst. The reaction proceeds through a series of steps, resulting in the formation of this compound as the final product. The synthesis of this compound is a relatively straightforward process, and the resulting compound can be purified using standard techniques.

Scientific Research Applications

6-Methyl-3-nitro-2-(piperidin-1-yl)pyridine has been widely used in scientific research as a tool for studying various biological systems. One of the primary applications of this compound is in the study of nicotinic acetylcholine receptors (nAChRs). nAChRs are a type of ion channel that is involved in a range of physiological processes, including neurotransmission, muscle contraction, and immune function. This compound has been shown to selectively bind to nAChRs, making it a useful tool for studying the structure and function of these receptors.